Cas no 61652-26-4 (1-Decanaminium, N,N-diethyl-N-methyl-10-oxo-, iodide)

• Product Name: 1-Decanaminium, N,N-diethyl-N-methyl-10-oxo-, iodide
• CAS No: 61652-26-4
• MF: C₁₅H₃₂INO
• MW: 369.325157165527
• CID: 471411
• PubChem ID: 71393760
• Update Time: 2025-04-19

1-Decanaminium, N,N-diethyl-N-methyl-10-oxo-, iodide Chemical and Physical Properties

Names and Identifiers

• 1-Decanaminium, N,N-diethyl-N-methyl-10-oxo-, iodide
• diethyl-methyl-(10-oxodecyl)azanium,iodide
• 61652-26-4
• DTXSID60815511
• N,N-Diethyl-N-methyl-10-oxodecan-1-aminium iodide

• Inchi： 1S/C15H32NO.HI/c1-4-16(3,5-2)14-12-10-8-6-7-9-11-13-15-17;/h15H,4-14H2,1-3H3;1H/q+1;/p-1
• InChI Key： TWLWPPRGANHNPC-UHFFFAOYSA-M
• SMILES： [I-].O=CCCCCCCCCC[N+](C)(CC)CC

Computed Properties

• Exact Mass: 336.902
• Monoisotopic Mass: 369.15286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07